Cas no 76350-75-9 (Pentanedioic acid, 2,4-diacetyl-3-(2-fluorophenyl)-, diethyl ester)

• Product Name: Pentanedioic acid, 2,4-diacetyl-3-(2-fluorophenyl)-, diethyl ester
• CAS No: 76350-75-9
• MF: C₁₉H₂₃FO₆
• MW: 366.380729913712
• CID: 537961
• PubChem ID: 12853037
• Update Time: 2025-04-19

Pentanedioic acid, 2,4-diacetyl-3-(2-fluorophenyl)-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanedioic acid, 2,4-diacetyl-3-(2-fluorophenyl)-, diethyl ester
• diethyl 2,4-diacetyl-3-(2-fluorophenyl)pentanedioate
• DTXSID90511493
• 76350-75-9

• Inchi： 1S/C19H23FO6/c1-5-25-18(23)15(11(3)21)17(13-9-7-8-10-14(13)20)16(12(4)22)19(24)26-6-2/h7-10,15-17H,5-6H2,1-4H3
• InChI Key： ZOQVWVDSNLCASY-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(C(C(=O)OCC)C(C)=O)C(C(=O)OCC)C(C)=O

Computed Properties

• Exact Mass: 366.14786661g/mol
• Monoisotopic Mass: 366.14786661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 11
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 86.7Ų